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Compound of Interest

Compound Name: N'-Ethyl-N,N-diphenylurea

Cat. No.: B103689 Get Quote

Disclaimer: No definitive disposal guidelines for N'-Ethyl-N,N-diphenylurea (CAS Number:

18168-01-9) have been officially published. The following procedures are based on the safety

data sheets (SDS) of structurally analogous compounds, namely 1,3-Diethyl-1,3-diphenylurea

and N,N'-Diphenylurea. Researchers must consult with their institution's Environmental Health

and Safety (EHS) department for guidance specific to their location and facilities. All waste

disposal must adhere to local, state, and federal regulations.

This guide provides immediate, essential safety and logistical information for the proper

handling and disposal of N'-Ethyl-N,N-diphenylurea in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development.

I. Hazard and Precautionary Data
N'-Ethyl-N,N-diphenylurea is anticipated to share hazards with similar compounds, which are

categorized as harmful if swallowed and may cause skin sensitization[1]. It is crucial to handle

this compound with appropriate personal protective equipment in a controlled environment.
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Hazard Category
Precautionary

Statement

Personal Protective

Equipment (PPE)

Chemical

Incompatibilities

Acute Oral Toxicity

Harmful if swallowed.

Do not eat, drink, or

smoke when using

this product. Wash

hands thoroughly after

handling. If

swallowed, call a

poison center or

doctor.

Nitrile gloves, lab

coat, safety glasses

with side shields.

Strong oxidizing

agents, strong acids,

strong bases.

Skin Sensitization

May cause an allergic

skin reaction. Avoid

breathing dust. Wear

protective gloves. If on

skin: Wash with plenty

of water.

Nitrile gloves

(consider double-

gloving), lab coat.

-

Combustibility

Combustible solid.

Dust may form

explosive mixtures

with air.

-

Keep away from heat,

sparks, and open

flames.

II. Detailed Disposal Protocol
This protocol outlines the step-by-step procedure for the disposal of N'-Ethyl-N,N-
diphenylurea waste.

1. Waste Identification and Segregation:

All materials contaminated with N'-Ethyl-N,N-diphenylurea, including unused product,
reaction byproducts, contaminated labware (e.g., filter paper, pipette tips), and personal
protective equipment, must be considered chemical waste.
Segregate this waste from other laboratory waste streams to prevent unintentional reactions.

2. Waste Collection and Storage:
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Collect all solid waste in a clearly labeled, sealable, and chemically resistant container (e.g.,
a high-density polyethylene (HDPE) drum or a designated waste container provided by your
institution's EHS).
The container label must include:
The full chemical name: "N'-Ethyl-N,N-diphenylurea Waste"
The primary hazard(s): "Harmful," "Sensitizer"
The date of waste generation.
The name of the principal investigator and the laboratory location.
Store the waste container in a designated, well-ventilated, and secure area, away from
incompatible materials.

3. Spill Management:

In the event of a spill, evacuate the immediate area if necessary.
Wear appropriate PPE, including a respirator if dust is generated.
Use a dry clean-up method to avoid generating dust[1]. Gently sweep the solid material into
a dustpan and transfer it to the designated waste container.
Do not use water to clean up spills, as this may create a slurry that is more difficult to
manage.
Clean the spill area with a cloth dampened with a suitable solvent (e.g., ethanol or acetone),
and dispose of the cloth as chemical waste.

4. Final Disposal:

Contact your institution's EHS department to arrange for the pickup and disposal of the
chemical waste.
Do not attempt to dispose of N'-Ethyl-N,N-diphenylurea down the drain or in the regular
trash.
Professional waste management services will handle the ultimate disposal, which may
involve incineration at a licensed facility.

III. Visual Workflow for Disposal
The following diagram illustrates the logical steps for the proper disposal of N'-Ethyl-N,N-
diphenylurea.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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